molecular formula C18H35NO4 B8624871 7-[Acetyl(4-hydroxynonyl)amino]heptanoic acid CAS No. 54460-25-2

7-[Acetyl(4-hydroxynonyl)amino]heptanoic acid

Cat. No. B8624871
CAS RN: 54460-25-2
M. Wt: 329.5 g/mol
InChI Key: YYYQFRDORIBQFV-UHFFFAOYSA-N
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Description

7-[Acetyl(4-hydroxynonyl)amino]heptanoic acid is a useful research compound. Its molecular formula is C18H35NO4 and its molecular weight is 329.5 g/mol. The purity is usually 95%.
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properties

CAS RN

54460-25-2

Product Name

7-[Acetyl(4-hydroxynonyl)amino]heptanoic acid

Molecular Formula

C18H35NO4

Molecular Weight

329.5 g/mol

IUPAC Name

7-[acetyl(4-hydroxynonyl)amino]heptanoic acid

InChI

InChI=1S/C18H35NO4/c1-3-4-7-11-17(21)12-10-15-19(16(2)20)14-9-6-5-8-13-18(22)23/h17,21H,3-15H2,1-2H3,(H,22,23)

InChI Key

YYYQFRDORIBQFV-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCN(CCCCCCC(=O)O)C(=O)C)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution is prepared from ethyl 7-{N-[4-(2-tetrahydropyranyloxy)nonyl]acetamido}heptanoate (4.5 g., 0.01 mole), ethanol (50 ml.) and 4 drops of concentrated hydrochloric acid, and kept at ambient temperature for 4.5 hours. Then to the reaction mixture is added a solution of sodium hydroxide (0.72 g., 0.018 mole) in water (8 ml.) and the mixture is kept at ambient temperature for an additional twenty hours. Most of the ethanol is removed by evaportion in vacuo and the resulting solution is diluted with water (100 ml.). This solution is extracted, once with ether, then acidified with hydrochloric acid. The oil that separates is extracted into ether, the ethereal extract is dried over sodium sulfate, then the solvent is removed under vacuum to give 7-[N-(4-hydroxynonyl)acetamido]heptanoic acid as a yellow oil; pmr (CDCl3) δ 0.93 (3H,m CH3), 2.10 (3H,s CH3CO), 3.38 (4H,m NCH), 7.03 (2H,s COOH, OH).
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ethyl 7-{N-[4-(2-tetrahydropyranyloxy)nonyl]acetamido}heptanoate
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Synthesis routes and methods II

Procedure details

The preparation of this compound is carried out essentially by the method described for Example 1, Step B except that the ethyl 7-{N-[4-(2-tetrahydropyranyloxy)-nonyl]acetamido}heptanoate of Example 1, Step B is replaced by an equimolar quantity of ethyl 7-[N-(4-acetoxynonyl)-acetamido]heptanoate; and omitting the acid treatment, there is obtained the subject compound.
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